Cas no 2877647-06-6 (4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine)

• Product Name: 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine
• CAS No: 2877647-06-6
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5309278
• PubChem ID: 165431505
• Update Time: 2025-06-11

4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2877647-06-6
• 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine
• AKOS040888084
• F6839-0033
• 8-(2,6-Dimethyl-4-morpholinyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C12H16N4O/c1-9-7-16(8-10(2)17-9)12-11-13-3-5-15(11)6-4-14-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： FOBIRGBWCWATTF-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CC(C)OC(C)C1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.11±0.30(Predicted)

Additional information on 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine

Professional Introduction to Compound with CAS No. 2877647-06-6 and Product Name: 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine

The compound with the CAS number 2877647-06-6 and the product name 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The molecular framework of this compound consists of an imidazo[1,2-a]pyrazine core linked to a dimethylmorpholine moiety, which endows it with distinct pharmacological properties.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazine derivatives in medicinal chemistry. These scaffolds are known for their ability to interact with various biological targets, making them valuable candidates for the development of novel therapeutic agents. The presence of the 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine structure suggests that this compound may exhibit inhibitory activity against enzymes or receptors involved in critical cellular pathways. For instance, imidazo[1,2-a]pyrazine derivatives have been reported to possess anti-inflammatory, antiviral, and anticancer properties, which are attributed to their capacity to modulate key signaling cascades.

The dimethylmorpholine component in the molecule adds another layer of complexity and functionality. Morpholine derivatives are widely recognized for their role as bioisosteres, capable of improving drug-like properties such as solubility, metabolic stability, and binding affinity. In particular, the dimethyl substitution at the 2- and 6-positions enhances the steric environment around the imidazo[1,2-a]pyrazine core, potentially influencing its interactions with biological targets. This structural feature is particularly relevant in the context of rational drug design, where fine-tuning molecular geometry can significantly impact pharmacological activity.

Current research in chemical biology emphasizes the need for innovative molecular entities that can address unmet medical needs. The compound 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine aligns well with this goal due to its multifaceted structural features. The combination of an imidazo[1,2-a]pyrazine core and a dimethylmorpholine moiety positions it as a promising candidate for further exploration in drug discovery pipelines. Preclinical studies have begun to investigate its potential effects on various disease models, with initial findings suggesting promising biological activity.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. The imidazo[1,2-a]pyrazine scaffold has been extensively studied for its ability to interact with proteins involved in inflammation and cancer progression. By incorporating a dimethylmorpholine group, researchers aim to enhance the compound's pharmacokinetic profile while maintaining or improving its target engagement. This approach exemplifies the growing trend in medicinal chemistry towards designing molecules with optimized balance between potency and selectivity.

The synthesis of 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine represents a testament to the advancements in synthetic methodologies that enable the construction of complex heterocyclic systems. Modern synthetic strategies have made it possible to access such molecules with high efficiency and purity, facilitating their rapid translation into preclinical and clinical studies. The availability of this compound through established chemical supply channels ensures that researchers can readily incorporate it into their investigations.

In conclusion, the compound with CAS number 2877647-06-6 and product name 4-{imidazo[1,2-a]pyrazin-8-yl}-2,6-dimethylmorpholine holds significant promise for future pharmaceutical applications. Its unique structural composition and demonstrated biological relevance make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.